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Compound of Interest

Compound Name: 3,5-Dimethoxyphenylboronic acid

Cat. No.: B069687

Essential Safety and Handling Guide for 3,5-
Dimethoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 3,5-
Dimethoxyphenylboronic acid (CAS Number: 192182-54-0). Adherence to these procedures
is essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Safety Profile

3,5-Dimethoxyphenylboronic acid is a white solid organic compound utilized in various
chemical syntheses, including Suzuki-Miyaura coupling reactions.[1] While specific toxicity data
for this compound is limited, closely related boronic acids are known to cause skin, eye, and
respiratory irritation.[2][3][4] It is prudent to handle this chemical with the appropriate
precautions to minimize exposure.
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Property Value Source
CAS Number 192182-54-0 [1][5]
Molecular Formula CsH11BOa4 [1][5]
Molecular Weight 181.98 g/mol [1][5]
Appearance White solid [1]
Melting Point 202-208 °C [1][5][6]
Storage Room Temperature [1107]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3,5-
Dimethoxyphenylboronic acid to prevent direct contact and inhalation.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
where there is a splash
hazard.[8][9]

Protects eyes from dust
particles and accidental

splashes.

Hand Protection

Chemically resistant gloves

(e.g., disposable nitrile gloves).

[8] Gloves should be inspected
before use and changed
immediately upon

contamination.[10]

Prevents skin contact with the

chemical.

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and

closed-toe shoes are required.

[8]

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA approved
respirator is required when
handling the powder outside of
a certified chemical fume hood
or when dust generation is
likely.[8][11]

Prevents inhalation of the
powdered compound, which
may cause respiratory

irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3,5-Dimethoxyphenylboronic acid is crucial for safety.

The following workflow outlines the necessary steps from preparation to post-handling cleanup.
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Safe Handling Workflow for 3,5-Dimethoxyphenylboronic Acid

Preparation

Verify availability of eyewash station and safety shower

Prepare a clean and uncluttered workspace in a fume hood

Donning PPE

Put on lab coat, long pants, and closed-toe shoes

Wear chemical safety goggles

Put on nitrile gloves

Chemical|Handling

Carefully weigh the desired amount of 3,5-Dimethoxyphenylboronic acid on weighing papel

A

Use a spatula for transfer to minimize dust generation

A

Keep the container tightly closed when not in use

Post-Handling & Cleanup

Wash hands thoroughly with soap and water after handling

Clean the work area to remove any residual chemical

Properly remove and dispose of contaminated gloves and other disposable PPE

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Disposal Plan

Proper disposal of 3,5-Dimethoxyphenylboronic acid and associated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Unused or waste 3,5-Dimethoxyphenylboronic acid should be disposed
of as hazardous chemical waste.[8]

Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, must also be disposed of as hazardous
waste.[8]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste. The cleaned container can
then be disposed of according to local regulations.[8]

Emergency Procedures

Spill: In the event of a spill, evacuate the area. Avoid breathing in the dust. Wear appropriate
PPE, including respiratory protection. Carefully sweep up the solid material and place itin a
sealed container for disposal.[3][11]

Fire: Use a water spray, dry chemical, carbon dioxide, or chemical foam to extinguish a fire.
[11][12] Wear a self-contained breathing apparatus and full protective gear.[3]

First Aid:

o

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek medical attention.[3][11]

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation persists.[3][11]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3][11]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water. Seek medical attention.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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